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Compound of Interest |

6,8-Dibromo-2-[3-
Compound Name:
(trifluoromethyl)phenyllquinoline

CAS No.: 865659-04-7

Cat. No.: B2734419

Get Quote

The quinoline ring system, a bicyclic heterocycle composed of a benzene ring fused to a
pyridine ring, is a cornerstone of medicinal chemistry.[1] Its unique structural and electronic
properties have made it a versatile scaffold for the development of a wide range of therapeutic
agents with diverse pharmacological activities, including anticancer, antimalarial, antibacterial,
and anti-inflammatory properties.[2][3] The strategic substitution of the quinoline core allows for
the fine-tuning of a molecule's physicochemical properties, such as lipophilicity and metabolic
stability, thereby enhancing its drug-like characteristics and biological activity.[4]

This technical guide provides a comprehensive overview of the synthesis, characterization, and
potential applications of a specific, potentially novel quinoline derivative: 6,8-Dibromo-2-[3-
(trifluoromethyl)phenyl]quinoline. While a specific CAS number for this compound is not
readily available in public databases, suggesting its novelty, its structure combines several key
pharmacophores known to impart significant biological activity. The presence of bromine atoms
at the 6 and 8 positions, coupled with a trifluoromethylphenyl group at the 2-position, suggests
a strong potential for this molecule in drug discovery, particularly in oncology and infectious
diseases.[5] This guide will, therefore, draw upon established principles and data from closely
related analogues to provide a robust framework for its synthesis and evaluation.
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Molecular Structure and Physicochemical
Properties

The molecular structure of 6,8-Dibromo-2-[3-(trifluoromethyl)phenyl]quinoline is presented

below:

Caption: Molecular structure of 6,8-Dibromo-2-[3-(trifluoromethyl)phenyl]quinoline.

Predicted Physicochemical Properties

The physicochemical properties of this molecule can be predicted based on the contributions of
its constituent parts.
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Predicted .
Property . Rationale
Value/Characteristic

Based on the molecular
Molecular Formula CieHsBr2F3N
structure.

] Calculated from the molecular
Molecular Weight 455.05 g/mol
formula.

] ) The high molecular weight and
Likely a solid at room ]
Appearance planar aromatic structure
temperature. _
suggest a solid state.

) The large, nonpolar aromatic
Poorly soluble in water; soluble
N ) ) ) surface area and lack of
Solubility in organic solvents like DCM,

hydrogen bond donors suggest
EtOAc, and DMSO.

low aqueous solubility.

The presence of two bromine

atoms and a trifluoromethyl

Lipophilicity (logP) High o )
group significantly increases
lipophilicity.[4]
The nitrogen atom in the
quinoline ring is basic, but its
) basicity is reduced by the
pKa Weakly basic

electron-withdrawing effects of
the bromine and trifluoromethyl

groups.[2]

Synthesis of 6,8-Dibromo-2-[3-
(trifluoromethyl)phenyl]quinoline

The Friedl&ander annulation is a robust and versatile method for the synthesis of polysubstituted
quinolines.[6] This approach involves the condensation of a 2-aminoaryl aldehyde or ketone
with a compound containing an a-methylene group. For the synthesis of the target molecule, a
plausible route involves the reaction of 2-amino-3,5-dibromobenzaldehyde with 3'-
(trifluoromethyl)acetophenone.
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Proposed Synthetic Workflow

Reaction Conditions. Workup & Purification Product

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 6,8-Dibromo-2-[3-

(trifluoromethyl)phenyl]quinoline via Friedlander Annulation.

Detailed Experimental Protocol

Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic
stir bar, add 2-amino-3,5-dibromobenzaldehyde (1.0 mmol), 3'-(trifluoromethyl)acetophenone
(2.1 mmol), and ethanol (20 mL).

Catalyst Addition: While stirring, add a catalytic amount of potassium hydroxide (0.2 mmol).

Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the
progress of the reaction by Thin Layer Chromatography (TLC).

Workup: After completion, allow the reaction mixture to cool to room temperature. The
product may precipitate out of the solution. If not, slowly add cold water to induce
precipitation.

Isolation: Collect the solid product by vacuum filtration and wash with cold ethanol.

Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography on silica
gel to afford the pure 6,8-Dibromo-2-[3-(trifluoromethyl)phenyl]quinoline.
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Potential Therapeutic Applications and Biological
Activity
The structural motifs present in 6,8-Dibromo-2-[3-(trifluoromethyl)phenyl]quinoline suggest

a strong potential for biological activity, particularly in the areas of oncology and microbiology.

Anticancer Potential

The 6,8-dibromoquinoline scaffold is a known pharmacophore in the design of anticancer
agents.[5] The introduction of a trifluoromethyl group can further enhance anticancer activity by
increasing the molecule's ability to penetrate cell membranes and by improving its metabolic
stability.[4]

Hypothesized Mechanism of Anticancer Action:

Guinoline Derivativa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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